Cas no 1261916-92-0 (4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid
• CAS No: 1261916-92-0
• MF: C₁₇H₁₈N₂O₆S
• MW: 378.399623394012
• MDL: MFCD18323195
• CID: 5158342
• Update Time: 2026-03-04

4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-3-nitro-
• 4-[3-(Tert-butylsulfamoyl)phenyl]-2-nitrobenzoic acid

• MDL： MFCD18323195
• Inchi： 1S/C17H18N2O6S/c1-17(2,3)18-26(24,25)13-6-4-5-11(9-13)12-7-8-14(16(20)21)15(10-12)19(22)23/h4-10,18H,1-3H3,(H,20,21)
• InChI Key： SKTSVTXGYAAPKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)[N+](=O)[O-])C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 631
• XLogP3: 2.9
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid

Comprehensive Overview of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid (CAS No. 1261916-92-0)

The compound 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid (CAS No. 1261916-92-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a t-butylsulfamoyl group and a nitrobenzoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid is its role as a building block for small-molecule inhibitors. With the rise of precision medicine, there is a surge in demand for compounds that can be tailored to interact with specific biological targets. This compound's sulfonamide and nitro functional groups provide versatile reactivity, enabling modifications that enhance binding affinity and selectivity. Such properties align with current trends in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1261916-92-0 is also studied for its potential in material science. The nitrobenzoic acid derivative is known to contribute to the development of advanced polymers and coatings, which are critical in industries ranging from electronics to automotive. As sustainability becomes a global priority, researchers are investigating how such compounds can be used to create eco-friendly materials with improved performance characteristics.

The synthesis and characterization of 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid often involve advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure high purity and accurate structural confirmation, which are essential for both research and industrial applications. Given the increasing use of AI-driven drug design, this compound's data-rich profile makes it a candidate for machine learning models predicting molecular behavior.

Another area of interest is the compound's stability and solubility profile, which are critical for formulation development. With the pharmaceutical industry focusing on oral bioavailability and drug delivery systems, understanding the physicochemical properties of CAS No. 1261916-92-0 is vital. Its benzoic acid backbone offers opportunities for salt formation, potentially improving solubility and absorption rates—a key consideration in modern drug design.

From a commercial perspective, 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid is gaining traction as a high-value intermediate. Suppliers and manufacturers are scaling up production to meet the demands of academic and industrial labs. The compound's relevance in patented drug candidates further underscores its market potential. As regulatory agencies emphasize quality control and safety standards, reliable sourcing and documentation of CAS No. 1261916-92-0 become paramount.

In conclusion, 4-(3-t-Butylsulfamoylphenyl)-2-nitrobenzoic acid (CAS No. 1261916-92-0) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its structural features and reactivity make it a subject of ongoing research, particularly in the context of targeted therapies and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.